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Compound of Interest

Compound Name: N-(2-Bromoethoxy)phthalimide

Cat. No.: B134377

For Researchers, Scientists, and Drug Development Professionals

Introduction and Applications

N-(2-Bromoethoxy)phthalimide is a bifunctional reagent designed for the introduction of a
phthalimide-protected aminoethoxy group onto a target molecule. Structurally similar to the
more common N-(2-bromoethyl)phthalimide, this reagent provides a two-carbon spacer with an
ether linkage, offering different solubility and conformational properties to the resulting
conjugate. The phthalimide group serves as a robust and stable protecting group for the
primary amine, which is invaluable in multi-step organic synthesis.[1]

This reagent is particularly useful in methodologies analogous to the Gabriel synthesis, where
a nucleophile displaces the bromine atom in an SN2 reaction.[2] The phthalimide moiety
prevents the common issue of over-alkylation often encountered when using ammonia or
primary amines directly.[3] Following conjugation, the amine can be liberated under specific
conditions, making this reagent a cornerstone for creating complex molecules with controlled
amine functionalities.

Key Applications:

» Drug Discovery and Medicinal Chemistry: Serves as a key building block for introducing an
aminoethoxy side chain, a common pharmacophore in various therapeutic agents, including
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anticancer and anti-inflammatory drugs.[4]

o Bioconjugation: Enables the linkage of molecules to biomolecules (e.g., peptides, proteins)
through a flexible, hydrophilic spacer.

o Materials Science: Used in the synthesis of functionalized polymers and for surface
modification.[4]

o Organic Synthesis: A versatile intermediate for constructing heterocyclic compounds and
other complex molecular architectures where a primary amine is required.

Physicochemical and Spectroscopic Data

Quantitative data for N-(2-Bromoethoxy)phthalimide and its derivatives are summarized
below.

Table 1: Physicochemical Properties of N-(2-Bromoethoxy)phthalimide

Property Value Reference

CAS Number 5181-35-1

Molecular Formula C10HsBrNOs

Molecular Weight 270.08 g/mol
White to off-white

Appearance N/A
powder/crystals

Melting Point No data available

| Solubility | Soluble in polar aprotic solvents (DMF, DMSO, Acetonitrile) | N/A |

Note: While a specific melting point for N-(2-Bromoethoxy)phthalimide is not readily
available, the closely related analog N-(2-Bromoethyl)phthalimide has a melting point of 80-83
°C.[2][4]

Table 2: Summary of Protocols and Representative Yields
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Stage Reaction Key Reagents Typical Yields

. Substrate (NuH),
SN2 displacement

1. Alkylation . Base (e.g., K2CO3, 80-95%
of bromide
NaH)
Hydrazinolysis (Ing- Hydrazine Hydrate
2. Deprotection A Y ysis (Ing Y Y 70-90%
Manske) (NHz2NH2)

| 2. Deprotection B | Reductive Cleavage (Ganem) | Sodium Borohydride (NaBHa4), Acetic Acid |
85-97% |

Yields are representative for Gabriel-type synthesis and may vary based on the substrate's

nature and steric hindrance.[2]

Experimental Workflows and Logical Diagrams

The overall process involves two key stages: alkylation and deprotection. The choice of
deprotection method depends on the substrate's sensitivity to the reaction conditions.
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Figure 1: General Experimental Workflow
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Figure 2: Phthalimide Deprotection Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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